N-[(4-ethyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)methyl]-3,4-dimethoxybenzamide

• Molecular Formula: C14H18N4O3S
• Molecular Weight: 322.39 g/mol
• IUPAC Name: N-[(4-ethyl-5-sulfanylidene-1H-1,2,4-triazol-3-yl)methyl]-3,4-dimethoxybenzamide
• InChI: InChI=1S/C14H18N4O3S/c1-4-18-12(16-17-14(18)22)8-15-13(19)9-5-6-10(20-2)11(7-9)21-3/h5-7H,4,8H2,1-3H3,(H,15,19)(H,17,22)
• InChI Key: HYFLKCOYMUCDBO-UHFFFAOYSA-N
• SMILES: CCN1C(=NNC1=S)CNC(=O)C2=CC(=C(C=C2)OC)OC

Description

N-[(4-ethyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)methyl]-3,4-dimethoxybenzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-[(4-ethyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)methyl]-3,4-dimethoxybenzamide is not fully understood. However, it has been suggested that the compound may exert its effects by inhibiting specific enzymes or signaling pathways involved in various cellular processes.
Biochemical and Physiological Effects:
Studies have shown that N-[(4-ethyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)methyl]-3,4-dimethoxybenzamide can induce cell cycle arrest and apoptosis in cancer cells. It has also been found to exhibit antibacterial and antifungal activities. In addition, the compound has been shown to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One advantage of using N-[(4-ethyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)methyl]-3,4-dimethoxybenzamide in lab experiments is its broad spectrum of activities, which makes it a potential candidate for the development of new drugs. However, one limitation is that the compound can be difficult to synthesize and purify, which may limit its availability for research purposes.

Future Directions

There are several future directions for research on N-[(4-ethyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)methyl]-3,4-dimethoxybenzamide. One direction is to further investigate its mechanism of action and identify specific targets for its activity. Another direction is to explore its potential applications in the treatment of various diseases. Additionally, research could focus on optimizing the synthesis and purification methods for the compound to improve its availability for research purposes.
In conclusion, N-[(4-ethyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)methyl]-3,4-dimethoxybenzamide is a promising compound that has potential applications in various fields. Further research is needed to fully understand its mechanism of action and to explore its potential applications in the development of new drugs.

Synthesis Methods

The synthesis of N-[(4-ethyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)methyl]-3,4-dimethoxybenzamide involves the reaction of 4-ethyl-5-mercapto-4H-1,2,4-triazole with 3,4-dimethoxybenzoyl chloride in the presence of a base such as triethylamine. The resulting product is then purified using column chromatography or recrystallization.

Scientific Research Applications

N-[(4-ethyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)methyl]-3,4-dimethoxybenzamide has been studied for its potential applications in various fields such as medicinal chemistry, biochemistry, and pharmacology. It has been found to exhibit antimicrobial, anticancer, and anti-inflammatory activities.